N,2,2-trimethyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]propanamide

• IUPAC Name: N,2,2-trimethyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]propanamide
• InChI: InChI=1S/C11H18N2O2/c1-8-6-9(12-15-8)7-13(5)10(14)11(2,3)4/h6H,7H2,1-5H3
• InChI Key: JMBQKAQGOMPJNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN(C)C(=O)C(C)(C)C
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol

Description

N,2,2-trimethyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]propanamide is a chemical compound that has gained attention in scientific research for its potential use in various fields. This compound is also commonly known as TMOX or TMTM. TMOX is a white crystalline solid that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of TMOX is not fully understood. However, studies have shown that it may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. TMOX may also act on other targets in the body, including receptors in the brain.
Biochemical and Physiological Effects:
TMOX has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In addition, TMOX has been shown to have herbicidal and fungicidal effects in plants.

Advantages and Limitations for Lab Experiments

One advantage of using TMOX in lab experiments is its high solubility in water and organic solvents. This makes it easy to work with in the lab. However, TMOX is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several potential future directions for research on TMOX. One direction is to further investigate its anti-inflammatory and analgesic properties and its potential use as a treatment for pain and inflammation. Another direction is to investigate its potential use as a herbicide and fungicide in agriculture. Additionally, more research is needed to understand the mechanism of action of TMOX and its potential targets in the body. Finally, TMOX could be studied for its potential use in materials science, including its use in the synthesis of polymers and other materials.
In conclusion, TMOX is a promising compound that has gained attention in scientific research for its potential use in various fields. Its synthesis method has been optimized to produce high yields, and it has been studied for its anti-inflammatory and analgesic properties, potential use as a herbicide and fungicide, and potential use in materials science. However, more research is needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis of TMOX involves the reaction of 5-methyl-1,2-oxazole-3-carboxylic acid with 2,2-dimethylpropanoyl chloride in the presence of a base. The resulting compound is then treated with methylamine to obtain TMOX. This synthesis method has been optimized to produce high yields of TMOX.

Scientific Research Applications

TMOX has been studied for its potential use in various fields, including medicine, agriculture, and materials science. In medicine, TMOX has been shown to have anti-inflammatory and analgesic properties. It has also been studied as a potential treatment for Alzheimer's disease and Parkinson's disease. In agriculture, TMOX has been studied as a potential herbicide and fungicide. In materials science, TMOX has been studied for its potential use in the synthesis of polymers and other materials.